Cas no 515845-17-7 (1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- structure
515845-17-7 structure
Product Name:1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
CAS No:515845-17-7
MF:C16H10F4N2
MW:306.257617473602
CID:361939
PubChem ID:17893322
Update Time:2025-04-19

1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
    • 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
    • 515845-17-7
    • DTXSID50591498
    • 5-(4-Fluorophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
    • LOGLSPFTZOKRLW-UHFFFAOYSA-N
    • Inchi: 1S/C16H10F4N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
    • InChI Key: LOGLSPFTZOKRLW-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2C=CC(=CC=2)F)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

  • Exact Mass: 306.0781
  • Monoisotopic Mass: 306.07801098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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